molecular formula C9H13IO2 B8449977 8-Iodo-2-octynoic acid methyl ester

8-Iodo-2-octynoic acid methyl ester

Cat. No.: B8449977
M. Wt: 280.10 g/mol
InChI Key: SIGZHPWSYHRWED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Iodo-2-octynoic acid methyl ester is a useful research compound. Its molecular formula is C9H13IO2 and its molecular weight is 280.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13IO2

Molecular Weight

280.10 g/mol

IUPAC Name

methyl 8-iodooct-2-ynoate

InChI

InChI=1S/C9H13IO2/c1-12-9(11)7-5-3-2-4-6-8-10/h2-4,6,8H2,1H3

InChI Key

SIGZHPWSYHRWED-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C#CCCCCCI

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4.05 g of 8-bromo-2-octynoic acid methyl ester (prepared as described hereafter) in 24 ml of acetone was added 3.9 g of sodium iodide, the mixture was refluxed with heating for one hour, and concentrated under reduced pressure. The residue was dissolved in water, extracted with diethyl ether, the extract was washed with a saturated aqueous solution of sodium chloride, dried over sodium sulphate and concentrated under reduced pressure to give 4.80 g of the title compound having the following physical characteristics:
Name
8-bromo-2-octynoic acid methyl ester
Quantity
4.05 g
Type
reactant
Reaction Step One
Quantity
3.9 g
Type
reactant
Reaction Step One
Quantity
24 mL
Type
solvent
Reaction Step One

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